N-(4,5-Diphenyl-thiazol-2-yl)-4-methyl-benzamide
Cat. No. B8762698
M. Wt: 370.5 g/mol
InChI Key: GKTJXVLNCXURQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08853415B2
Procedure details
4,5-Diphenyl-thiazol-2-ylamine (50.5 mg, 0.200 mmol) and 4-methyl-benzoyl chloride (30.9 mg, 0.200 mmol) were dissolved in 1,4-dioxane (2 mL) containing triethylamine (84.1 μL, 0.600 mmol). The reaction mixture was subjected to microwave irradiation for 5 minutes at 200° C. The crude product was filtered, evaporated to dryness, dissolved in 1 mL of dimethylsulfoxide and purified by reverse-phase preparative liquid chromatography (18.6 mg, 0.0502 mmol, 25.1%). ESI-MS m/z calc. 370.1. found 371.2 (M+1)+ Retention time 4.13 minutes.
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:7]2[N:8]=[C:9]([NH2:18])[S:10][C:11]=2[C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH3:19][C:20]1[CH:28]=[CH:27][C:23]([C:24](Cl)=[O:25])=[CH:22][CH:21]=1.C(N(CC)CC)C>O1CCOCC1>[C:1]1([C:7]2[N:8]=[C:9]([NH:18][C:24](=[O:25])[C:23]3[CH:27]=[CH:28][C:20]([CH3:19])=[CH:21][CH:22]=3)[S:10][C:11]=2[C:12]2[CH:13]=[CH:14][CH:15]=[CH:16][CH:17]=2)[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1
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Inputs
Step One
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Name
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Quantity
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50.5 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C=1N=C(SC1C1=CC=CC=C1)N
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Name
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Quantity
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30.9 mg
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Type
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reactant
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Smiles
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CC1=CC=C(C(=O)Cl)C=C1
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Step Two
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Name
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Quantity
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84.1 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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irradiation for 5 minutes at 200° C
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Duration
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5 min
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FILTRATION
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Type
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FILTRATION
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Details
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The crude product was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolved in 1 mL of dimethylsulfoxide
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CUSTOM
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Type
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CUSTOM
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Details
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purified by reverse-phase preparative liquid chromatography (18.6 mg, 0.0502 mmol, 25.1%)
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Outcomes
Product
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Name
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Type
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Smiles
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C1(=CC=CC=C1)C=1N=C(SC1C1=CC=CC=C1)NC(C1=CC=C(C=C1)C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
